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Compound of Interest

Compound Name: IXA4

Cat. No.: B7815245 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

IXA4 is a highly selective, non-toxic small molecule activator of the inositol-requiring enzyme 1

(IRE1)/X-box binding protein 1 (XBP1s) signaling pathway.[1][2][3] This pathway is a central

component of the unfolded protein response (UPR), a cellular stress response to accumulated

unfolded or misfolded proteins in the endoplasmic reticulum (ER).[1][2] IXA4 activates

IRE1/XBP1s signaling without globally activating the UPR or other stress-responsive pathways.

[1][2] This selective activation has shown therapeutic potential in various disease models,

including metabolic diseases and neurodegenerative disorders, by promoting ER proteostasis

remodeling.[3][4][5] For instance, IXA4 has been shown to reduce the secretion of amyloid

precursor protein (APP) and prevent APP-associated mitochondrial dysfunction.[1][4] In mouse

models of obesity, IXA4 improves glucose homeostasis and reduces hepatic steatosis.[3][5][6]

This document provides detailed protocols for the preparation, storage, and application of IXA4
stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Quantitative Data Summary
The following tables summarize the key quantitative data for IXA4.

Table 1: Physicochemical Properties of IXA4
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Property Value Reference

Molecular Weight 436.5 g/mol [1][2][7][8]

Molecular Formula C₂₄H₂₈N₄O₄ [2][7][8][9]

CAS Number 1185329-96-7 [2][3][8][9]

Appearance White to off-white solid [2]

Purity ≥98% [8]

Table 2: Solubility of IXA4

Solvent Solubility Notes Reference

DMSO
87 - 100 mg/mL

(199.31 - 229.10 mM)

Use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility. Sonication

may be required to aid

dissolution.

[1][2]

Ethanol 11 mg/mL [1]

Water Insoluble [1]

DMF 10 mg/mL [8]

PBS (pH 7.2) 0.3 mg/mL [8]

Table 3: Storage and Stability of IXA4
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Form
Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 3 years [2][7]

4°C 2 years [2]

Stock Solution in

DMSO
-80°C ≥ 1 year [1][2][7]

-20°C 1 - 6 months [1][2]

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

[1][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM IXA4 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of IXA4 in DMSO.

Materials:

IXA4 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile tips

Analytical balance

Procedure:
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Equilibration: Allow the IXA4 vial to equilibrate to room temperature for at least 1 hour before

opening to prevent condensation of moisture.[10]

Weighing: Accurately weigh out the desired amount of IXA4 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.365 mg of

IXA4 (Molecular Weight = 436.5 g/mol ).

Dissolution:

Add the weighed IXA4 powder to a sterile microcentrifuge tube or amber vial.

Add the calculated volume of fresh, anhydrous DMSO. For 4.365 mg of IXA4, add 1 mL of

DMSO to achieve a 10 mM concentration.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[2][7] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once the IXA4 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This will minimize the number of freeze-thaw

cycles.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (≥ 1 year) or at -20°C for shorter-term

storage (1-6 months).[1][2][7]

Protocol 2: Cell-Based Assay Using IXA4 Stock Solution

This protocol provides a general workflow for treating cultured cells with IXA4 to study its

effects on the IRE1/XBP1s pathway.

Materials:
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Cultured cells (e.g., HEK293T, Huh7, SH-SY5Y)[2][7]

Complete cell culture medium

IXA4 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase at the time of treatment. Allow the cells to adhere and grow

overnight in a CO₂ incubator.

Preparation of Working Solution:

Thaw an aliquot of the 10 mM IXA4 stock solution at room temperature.

Prepare a series of dilutions of the IXA4 stock solution in complete cell culture medium to

achieve the desired final concentrations. A typical final concentration for in vitro

experiments is 10 µM.[2]

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced toxicity. Prepare a vehicle control using the

same final concentration of DMSO in the medium.

Cell Treatment:

Carefully remove the old medium from the cells.

Add the medium containing the desired concentration of IXA4 or the vehicle control to the

respective wells.

Incubate the cells for the desired treatment duration (e.g., 4 to 18 hours).[2]
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Downstream Analysis: Following incubation, cells can be harvested for various downstream

analyses, such as:

RT-qPCR: To measure the expression of XBP1s and its target genes (e.g., DNAJB9).[4][6]

Western Blotting: To analyze the protein levels of XBP1s or other proteins of interest.[4]

Cell Viability Assays: To assess the cytotoxicity of the treatment.

Visualizations
IXA4 Preparation Workflow
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Figure 1: Workflow for IXA4 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing and storing an IXA4 stock solution.
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IXA4 Signaling Pathway

Figure 2: Simplified IXA4 Signaling Pathway
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Caption: A diagram showing how IXA4 selectively activates the IRE1α branch of the UPR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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